Cas no 90357-51-0 (N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide)

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide structure

90357-51-0 structure

Product Name:N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide

CAS No:90357-51-0

MF:C₁₂H₉F₃N₂O₂

MW:270.207273244858

MDL:MFCD08460201

CID:61407

PubChem ID:10149314

Update Time:2024-10-26

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-[4-CYANO-3-(TRIFLUOROMETHYL)PHENYL]-2-METHYL-2-OXIRANE CARBOXAMIDE
- N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-Oxiranecarboxamide
- 1,2-Epoxy-2-Methyl-N[4-Cyano-3(Trifluoromethyl)-Phenyl]Propanamide
- 1,2-EPOXY-2-METHYL-N-[4-CYANO-3-(TRIFLUOROMETHYL)]
- N-[4-Cyano-3-(Trifluoromethyl)phenyl]methacrylamide Epoxide
- 1,2-Epoxy-2-methyl-N[4-cyano-3(trifluoromethyl)-phenyl] propanamide (Intermediate for Bicalutamide)
- N-[4-Cyano-3-trifluoromethy phenyl]-2-oxirane carboxamide
- N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide
- 1,2-Epoxy-2-methyl-N-(4-cyano-3-trifluoromethyl)-phenyl)propaneamide
- N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyl-oxiranecarboxamine
- N-(4-cyano-3-trifluoromethyl-phenyl)-2-methyl-2-oxirane-propionamide
- N-[4-Cyano-3-(trifluoroMethyl)phenyl]MethacrylaMid
- rac-N-(4-cyano-3-(trifluoromethyl)phenyl)-2-methylo
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyloxirane-2-carboxamide
- N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarboxamide
- Bicalutamide Epoxide Impurity
- 4-Cyano-N-(2,3-epoxy-2-methylpropionyl)-3-trifluoromethylaniline
- Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-
- UQUQTWDUTIAAAY-UHFFFAOYSA-N
- PubChem13753
- N-[
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarboxamide (ACI)
- Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl- (9CI)
- Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-, (±)- (ZCI)
- 2-Methyloxirane-2-carboxylic acid N-(4-cyano-3-trifluoromethylphenyl)amide
- NS00134150
- 90357-51-0
- 2-Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-
- AKOS015900542
- MFCD08460201
- Q-100884
- WL3C3KRW39
- SCHEMBL202481
- Cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxirane carboxamide
- DTXSID60436169
- C3607
- N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-oxirane-2-carboxamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarboxamide; Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl- (9CI); 2-Methyloxirane-2-carboxylic acid N-(4-cyano-3-trifluoromethylphenyl)amide; Oxiranecarboxamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-, (+/-)-
- N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarbox-amide
- 2-Methyl-oxirane-2-carboxylic acid (4-cyano-3-trifluoromethyl-phenyl)-amide
- CS-0153887
- SY033473
- AC-1069
- N-[4-cyano-3-trifluoromethylphenyl]-2-methyloxiranecaboxamide
- DS-3154
- 1,2-Epoxy-2-methyl-N-[4-cyano-3-(trifluoromethyl)-phenyl]propionamide
- N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide
- MDL： MFCD08460201
- Inchi： 1S/C12H9F3N2O2/c1-11(6-19-11)10(18)17-8-3-2-7(5-16)9(4-8)12(13,14)15/h2-4H,6H2,1H3,(H,17,18)
- InChI Key： UQUQTWDUTIAAAY-UHFFFAOYSA-N
- SMILES： N#CC1C(C(F)(F)F)=CC(NC(C2(CO2)C)=O)=CC=1

Computed Properties

Exact Mass: 270.06200
Monoisotopic Mass: 270.06161202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.4
XLogP3: 1.6

Experimental Properties

Color/Form: White powder
Density: 1.42 g/cm3
Melting Point: 151.0 to 155.0 deg-C
Boiling Point: 436.4°C at 760 mmHg
Flash Point: 217.7oC
Refractive Index: 1.526
PSA: 65.42000
LogP: 2.37748

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302+H312+H332-H315-H319-H341
Warning Statement： P201-P202-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P405-P501
Safety Instruction： 24/25
Storage Condition：Inert atmosphere,2-8°C

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	212526-5g	N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide	90357-51-0	95%	5g	￡13.00	2022-02-28
Fluorochem	212526-10g	N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide	90357-51-0	95%	10g	￡21.00	2022-02-28
Fluorochem	212526-25g	N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide	90357-51-0	95%	25g	￡46.00	2022-02-28
Fluorochem	212526-100g	N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide	90357-51-0	95%	100g	￡129.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C3607-5G	N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide	90357-51-0	95.0%(GC)	5G	￥150.0	2022-06-09
Alichem	A019120228-100g	N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide	90357-51-0	98%	100g	$150.00	2023-08-31
Alichem	A019120228-500g	N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide	90357-51-0	98%	500g	$530.25	2023-08-31
Chemenu	CM255673-100g	N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide	90357-51-0	98%	100g	$153	2021-08-04
TRC	C987585-100mg	N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarboxamide	90357-51-0		100mg	$ 94.00	2023-09-08
TRC	C987585-500mg	N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxiranecarboxamide	90357-51-0		500mg	$ 150.00	2023-09-08

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Production Method

Production Method 1

90357-53-2

90357-51-0

Reaction Conditions

1.1 Reagents: Acetic anhydride , Hydrogen peroxide Solvents: Water ; 40 - 50 °C
1.2 Reagents: Sodium molybdate (Na2MoO4) ; 0.5 h, 50 - 55 °C
1.3 < 55 °C; 6 h, 50 - 55 °C; 55 °C → rt
1.4 Reagents: Water

Reference

: Improved synthesis of N-[4-cyano-3-(trifluoromethyl)phenyl]-2-methyl-2-oxranecarboxamide

Chai, Hong-wei; Xi, Zhen-hao; Jin, Jian; Zhang, Feng; Wang, Wei; et al, Jingxi Huagong Zhongjianti, 2014, 44(5), 43-45

Production Method 2

90357-53-2

90357-51-0

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Formic acid , Water ; 2 h, 40 °C

Reference

: Synthesis and Biological Evaluation of [18F]Bicalutamide, 4-[76Br]Bromobicalutamide, and 4-[76Br]Bromo-thiobicalutamide as Non-Steroidal Androgens for Prostate Cancer Imaging

Parent, Ephraim E.; Dence, Carmen S.; Jenks, Carl; Sharp, Terry L.; Welch, Michael J.; et al, Journal of Medicinal Chemistry, 2007, 50(5), 1028-1040

Production Method 3

90357-53-2

90357-51-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; rt; 24 h, rt

Reference

: Synthesis, biological evaluation and X-ray analysis of bicalutamide sulfoxide analogs for the potential treatment of prostate cancer

Kandil, Sahar B.; Kariuki, Benson M. ; McGuigan, Christopher; Westwell, Andrew D., Bioorganic & Medicinal Chemistry Letters, 2021, 36,

Production Method 4

90357-53-2

90357-51-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; rt; 24 h, rt

Reference

: Rational design and synthesis of novel anti-prostate cancer agents bearing a 3,5-bis-trifluoromethylphenyl moiety

Ferla, Salvatore; Bassetto, Marcella ; Pertusati, Fabrizio; Kandil, Sahar; Westwell, Andrew D.; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(15), 3636-3640

Production Method 5

90357-53-2

90357-51-0

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Dichloromethane ; rt
1.2 Reagents: Trifluoroacetic anhydride ; 100 min, rt
1.3 Solvents: Dichloromethane ; rt
1.4 Reagents: Sodium bicarbonate , Sodium bisulfite , Sodium chloride Solvents: Water ; rt

Reference

: Nucleophilic Aromatic Substitution of Methacrylamide Anion and its Application to the Synthesis of the Anticancer Drug Bicalutamide

Chen, Bang-Chi; Zhao, Rulin; Gove, Stacey; Wang, Bei; Sundeen, Joseph E.; et al, Journal of Organic Chemistry, 2003, 68(26), 10181-10182

Production Method 6

90357-53-2

90357-51-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; 2.5 h, rt

Reference

: Synthesis and biological activity of ferrocenyl derivatives of the non-steroidal antiandrogens flutamide and bicalutamide

Payen, Olivier; Top, Siden; Vessieres, Anne; Brule, Emilie; Lauzier, Agnes; et al, Journal of Organometallic Chemistry, 2011, 696(5), 1049-1056

Production Method 7

90357-53-2

90357-51-0

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; rt; 24 h, rt

Reference

: A new series of bicalutamide, enzalutamide and enobosarm derivatives carrying pentafluorosulfanyl (SF5) and pentafluoroethyl (C2F5) substituents: Improved antiproliferative agents against prostate cancer

Pertusati, Fabrizio ; Ferla, Salvatore ; Bassetto, Marcella ; Brancale, Andrea ; Khandil, Sahar; et al, European Journal of Medicinal Chemistry, 2019, 180, 1-14

Production Method 8

90357-53-2

90357-51-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Hydrogen peroxide Solvents: Dichloromethane , Water ; rt; 24 h, rt

Reference

: Design and synthesis of novel bicalutamide and enzalutamide derivatives as antiproliferative agents for the treatment of prostate cancer

Bassetto, Marcella; Ferla, Salvatore ; Pertusati, Fabrizio; Kandil, Sahar; Westwell, Andrew D.; et al, European Journal of Medicinal Chemistry, 2016, 118, 230-243

Production Method 9

90357-53-2

90357-51-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride , Hydrogen peroxide Solvents: Dichloromethane , Water ; 2 h, rt
1.2 Reagents: Sodium hydrosulfide

Reference

: Antitumor agents 290. Design, synthesis, and biological evaluation of new LNCaP and PC-3 cytotoxic curcumin analogs conjugated with anti-androgens

Shi, Qian; Wada, Koji; Ohkoshi, Emika; Lin, Li; Huang, Rong; et al, Bioorganic & Medicinal Chemistry, 2012, 20(13), 4020-4031

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Raw materials

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methylacrylamide

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Preparation Products

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide (90357-51-0)

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:90357-51-0)N-[4-Cyano-3-(trifluoromethyl)phenyl]methacrylamide epoxide

Order Number:sfd21090;1645829

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Quantity:200kg/Company Customization

Purity:99.9%/98%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:90357-51-0)N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide

Order Number:LE18182;LE1645829

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:18

Price ($):discuss personally

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Amadis Chemical Company Limited

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(CAS:90357-51-0)N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide

Order Number:A10788

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 19:05

Price ($):209.0

Email:sales@amadischem.com

Product Official Link

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90357-51-0 (N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:90357-51-0)N-[4-Cyano-3-(trifluoromethyl)phenyl]methacrylamide epoxide

Purity:99.9%/98%

Quantity:200kg/Company Customization

Price ($):Inquiry/Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:90357-51-0)N-(4-Cyano-3-(trifluoromethyl)phenyl)-2-methyloxirane-2-carboxamide

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 90357-51-0 (N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide)

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Security Information

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Pricemore >>

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Raw materials

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Preparation Products

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Suppliers

N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide Related Literature

90357-51-0 (N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide) Related Products